Aqueous Solubility vs. Free Base
L-Tyrosine disodium salt dihydrate exhibits an aqueous solubility of approximately 100 mg/mL (444 mM) at room temperature, as reported by multiple independent reagent suppliers . In contrast, the free base L-tyrosine (CAS 60-18-4) has a water solubility of 0.45 mg/mL at 25 °C within the pH range 3.2–7.5, as documented in the Sigma-Aldrich product information sheet and the primary literature [1]. This represents an approximately 222-fold improvement in aqueous solubility. The solubility enhancement is attributable to the phenolate ion formation at the alkaline pH (1% solution pH 10.5–11.5) imparted by the disodium salt .
| Evidence Dimension | Aqueous solubility at neutral pH / room temperature |
|---|---|
| Target Compound Data | ~100 mg/mL (444 mM) in water |
| Comparator Or Baseline | L-Tyrosine free base (CAS 60-18-4): 0.45 mg/mL in water at 25 °C, pH 3.2–7.5 |
| Quantified Difference | Approximately 222-fold higher solubility |
| Conditions | Water, room temperature; comparator data pH 3.2–7.5, 25 °C (different measurement conditions, cross-study comparison) |
Why This Matters
This solubility differential directly determines whether a single, concentrated nutrient feed can be prepared without tyrosine precipitation—a critical operational requirement in fed-batch biopharmaceutical manufacturing.
- [1] Hitchcock, D. I. (1924). The solubility of tyrosine in the acid and in alkali. Journal of General Physiology, 6(6), 747–757. doi:10.1085/jgp.6.6.747. Also: Sigma-Aldrich Product Information Sheet T3754 (L-Tyrosine). Solubility in water at 25 °C: 0.45 mg/mL in pH range 3.2–7.5. View Source
